Cas no 37719-02-1 (2,2-Dimethyl-3-oxobutanenitrile)

2,2-Dimethyl-3-oxobutanenitrile structure
37719-02-1 structure
Product Name:2,2-Dimethyl-3-oxobutanenitrile
CAS No:37719-02-1
MF:C6H9NO
MW:111.141761541367
MDL:MFCD18827245
CID:297057
PubChem ID:12468309
Update Time:2025-09-25

2,2-Dimethyl-3-oxobutanenitrile Chemical and Physical Properties

Names and Identifiers

    • 2,2-Dimethyl-3-oxobutanenitrile
    • Butanenitrile,2,2-dimethyl-3-oxo-
    • 2,2-Dimethyl-3-oxobutyronitrile
    • Acetoacetonitrile,2,2-dimethyl- (6CI)
    • Butanenitrile, 2,2-dimethyl-3-oxo- (9CI)
    • DTXSID70499447
    • EN300-1655701
    • Y10746
    • 2,2-Dimethyl-3-oxo-butyronitrile
    • A874020
    • FT-0728622
    • GWBVNZWGZJJONZ-UHFFFAOYSA-N
    • 2,2-dimethyl-3-oxo-butanenitrile
    • AKOS013568804
    • J-506813
    • CS-0006089
    • Butanenitrile, 2,2-dimethyl-3-oxo-
    • 37719-02-1
    • SCHEMBL1343515
    • MFCD18827245
    • DS-17185
    • DA-06318
    • MDL: MFCD18827245
    • Inchi: 1S/C6H9NO/c1-5(8)6(2,3)4-7/h1-3H3
    • InChI Key: GWBVNZWGZJJONZ-UHFFFAOYSA-N
    • SMILES: O=C(C)C(C#N)(C)C

Computed Properties

  • Exact Mass: 111.06847
  • Monoisotopic Mass: 111.068413911g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 40.9Ų

Experimental Properties

  • Boiling Point: 152.2±13.0°C at 760 mmHg
  • PSA: 40.86

2,2-Dimethyl-3-oxobutanenitrile Security Information

  • Hazard Statement: H302-H315-H319
  • Storage Condition:Inert atmosphere,2-8°C

2,2-Dimethyl-3-oxobutanenitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB489355-250 mg
2,2-Dimethyl-3-oxobutanenitrile; .
37719-02-1
250MG
€133.00 2022-07-29
abcr
AB489355-1 g
2,2-Dimethyl-3-oxobutanenitrile; .
37719-02-1
1g
€257.10 2022-07-29
SHANG HAI XIAN DING Biotechnology Co., Ltd.
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2,2-Dimethyl-3-oxobutanenitrile
37719-02-1 97%
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B-GR258-1g
2,2-Dimethyl-3-oxobutanenitrile
37719-02-1 97%
1g
3100CNY 2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-GR258-100mg
2,2-Dimethyl-3-oxobutanenitrile
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Fluorochem
091821-250mg
2,2-Dimethyl-3-oxobutanenitrile
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£106.00 2022-03-01
Fluorochem
091821-1g
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£262.00 2022-03-01
Fluorochem
091821-5g
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£836.00 2022-03-01
Chemenu
CM193051-1g
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